Cas no 480438-62-8 (2-Butoxy-5-fluorophenylboronic acid)

• Product Name: 2-Butoxy-5-fluorophenylboronic acid
• CAS No: 480438-62-8
• MF: C₁₀H₁₄BFO₃
• MW: 212.025766849518
• MDL: MFCD05664232
• CID: 828899
• PubChem ID: 24880188
• Update Time: 2025-04-19

2-Butoxy-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Butoxy-5-fluorophenyl)boronic acid
• 2-Butoxy-5-fluorophenylboronic acid
• CS-0174035
• MFCD05664232
• SCHEMBL3316395
• DTXSID50584284
• (2-Butoxy-5-fluoro-phenyl)boronic acid
• AKOS004114043
• AB22329
• 480438-62-8
• (2-Butoxy-5-fluorophenyl)boronicacid
• E78109
• BS-22468

• MDL： MFCD05664232
• Inchi： 1S/C10H14BFO3/c1-2-3-6-15-10-5-4-8(12)7-9(10)11(13)14/h4-5,7,13-14H,2-3,6H2,1H3
• InChI Key： ILEICROJFBXMNF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(B(O)O)C=1)OCCCC

Computed Properties

• Exact Mass: 212.10200
• Monoisotopic Mass: 212.1020026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 212.03
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 61-66 °C (lit.)
• Boiling Point: 366.0±52.0 °C at 760 mmHg
• Flash Point: 175.1±30.7 °C
• Refractive Index: 1.496
• PSA: 49.69000
• LogP: 0.68440
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Butoxy-5-fluorophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)